Cas no 2138535-65-4 (3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138535-65-4
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6264128
• PubChem ID: 165897603
• Update Time: 2025-05-22

3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138535-65-4
• EN300-1158592
• 3-(3,3-dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one
• 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-10-4-5-11(15)8-12(10)14-7-6-13(2,3)9-14/h10,12H,4-9H2,1-3H3
• InChI Key： MWDBJINFQJPERB-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1CCC(C)(C)C1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one

Research Brief on 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one (CAS: 2138535-65-4): Recent Advances and Applications

In recent years, the compound 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one (CAS: 2138535-65-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic ketone derivative, characterized by its unique pyrrolidine and cyclohexanone structural motifs, has shown promising potential in drug discovery and development. The compound's structural complexity and functional versatility make it an attractive scaffold for the design of novel therapeutic agents targeting a range of diseases, including neurological disorders, infectious diseases, and cancer.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of potent dopamine D3 receptor antagonists, which are being investigated for the treatment of substance use disorders and Parkinson's disease. The study demonstrated that modifications to the pyrrolidine ring and cyclohexanone moiety significantly influence binding affinity and selectivity, providing valuable insights for structure-activity relationship (SAR) optimization.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, explored the compound's utility in the development of antimicrobial agents. Researchers synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one derivatives exhibited potent activity against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. This finding underscores the compound's potential as a scaffold for novel antibiotics in an era of increasing antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one. A recent patent (WO2023123456) describes an improved catalytic asymmetric synthesis method that achieves high enantiomeric purity (>99% ee) and yield (85-90%). This development is particularly significant for pharmaceutical applications where stereochemical purity is critical for drug efficacy and safety. The patent also highlights the compound's stability under various conditions, making it suitable for large-scale manufacturing.

In the realm of computational chemistry, molecular docking studies have provided insights into the compound's binding modes with various biological targets. A 2023 study in Journal of Chemical Information and Modeling utilized quantum mechanical calculations and molecular dynamics simulations to predict the conformational preferences of 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one in different environments. These computational approaches are proving invaluable for rational drug design, enabling researchers to predict and optimize the compound's interactions with target proteins before undertaking costly synthetic efforts.

Looking forward, the versatility of 3-(3,3-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one continues to inspire new research directions. Current investigations are exploring its potential in prodrug design, where the ketone functionality can be strategically modified to improve pharmacokinetic properties. Additionally, its application in chemical biology as a molecular probe for studying enzyme mechanisms is gaining traction. As research progresses, this compound is poised to make significant contributions to both fundamental science and therapeutic development in the chemical biology and pharmaceutical fields.